N-(4-Bromobenzyl)-2-chloro-N-methylethanamine

• CAS No.: 918642-07-6
• Molecular Formula: C10H13BrClN
• Molecular Weight: 262.57 g/mol
• IUPAC Name: N-[(4-bromophenyl)methyl]-2-chloro-N-methylethanamine
• InChI: InChI=1S/C10H13BrClN/c1-13(7-6-12)8-9-2-4-10(11)5-3-9/h2-5H,6-8H2,1H3
• InChI Key: KHRDEMRQBAKKTI-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCl)CC1=CC=C(C=C1)Br

Description

N-(4-Bromobenzyl)-2-chloro-N-methylethanamine is a useful research compound. Its molecular formula is C10H13BrClN and its molecular weight is 262.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 72 (2.9 g, 11.9 mmol) in toluene (20 ml) at RT was added SOCl2 (2.83 g, 2 eq, 23.8 mmol) and the mixture was heated to 60° C. for 3 hrs. The solvent was removed and the crude was dissolved in EtOAc then partitioned between water and satd NaHCO3 soln. The organic phase was collected, dried over Na2SO4, filtered and concentrated. The crude was purified by column chromatography (20% EtOAc in hexane) to afford 73 as a brown oil (2.9 g, 93% yield). 1H NMR (DMSO-d6) δ (ppm): 7.45 (m, 2H), 7.21 (m, 2H), 3.57 (t, J=6.85 Hz, 2H), 3.52 (s, 2H), 2.74 (t, J=6.85 Hz, 2H), 2.26 (s, 3H).